Cas no 43028-66-6 (Ethyl 2-acetamido-4-methylthiophene-3-carboxylate)

• Product Name: Ethyl 2-acetamido-4-methylthiophene-3-carboxylate
• CAS No: 43028-66-6
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 928666
• PubChem ID: 290215
• Update Time: 2025-04-19

Ethyl 2-acetamido-4-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-acetamido-4-methylthiophene-3-carboxylate
• AC1L6DEB
• AC1Q64E6
• AG-826
• AR-1I8041
• CTK4I6902
• ethyl 2-(acetylamino)-4-methylthiophene-3-carboxylate
• MolPort-002-810-630
• NSC153305
• ZHBROGDSPSWMPO-UHFFFAOYSA-N
• SCHEMBL11468077
• AG-826/13532001
• DTXSID70302740
• 43028-66-6
• NSC-153305
• ethyl 2-(acetylamino)-4-methyl-3-thiophenecarboxylate
• 2-acetylamino-3-ethoxycarbonyl-4-methylthiophene

• Inchi： 1S/C10H13NO3S/c1-4-14-10(13)8-6(2)5-15-9(8)11-7(3)12/h5H,4H2,1-3H3,(H,11,12)
• InChI Key： ZHBROGDSPSWMPO-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(C(=O)OCC)=C1NC(C)=O

Computed Properties

• Exact Mass: 227.06169
• Monoisotopic Mass: 227.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.244
• Boiling Point: 385.4°C at 760 mmHg
• Flash Point: 186.9°C
• Refractive Index: 1.572
• PSA: 55.4